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Compound of Interest

Compound Name: 4-Bromo-2,6-dichloroaniline

Cat. No.: B1266110

Essential Safety and Handling Guide for 4-
Bromo-2,6-dichloroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-Bromo-2,6-
dichloroaniline (CAS No: 697-88-1). Adherence to these protocols is essential for ensuring a
safe laboratory environment and minimizing exposure risks.

Hazard Identification and Classification

4-Bromo-2,6-dichloroaniline is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or if inhaled. It is known to cause skin irritation, serious eye
damage, and may lead to respiratory irritation.[1][2]
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Hazard Classification

GHS Codes

Acute Toxicity, Oral

Category 4 (H302)

Acute Toxicity, Dermal

Category 4 (H312)

Acute Toxicity, Inhalation

Category 4 (H332)

Skin Irritation

Category 2 (H315)

Serious Eye Damage

Category 1 (H318)

Specific Target Organ Toxicity

Category 3 (H335)

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required for

handling 4-Bromo-2,6-dichloroaniline. All PPE should be inspected for integrity before each

use.
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Task Eye and Face Hand Body Respiratory
as
Protection Protection Protection Protection
Full-length
] o laboratory coat
o Tightly fitting ) o o
Weighing and Double-gloving with tight cuffs, Work within a
_ safety goggles — . . .
Solution with nitrile disposable certified chemical
_ and a face
Preparation ) gloves. apron, and fume hood.
shield.
closed-toe
shoes.
Full-length
] o laboratory coat
) Tightly fitting ) o o
Handling and Double-gloving with tight cuffs, Work within a
) safety goggles o ) - )
Experimental with nitrile disposable certified chemical
and a face
Use ) gloves. apron, and fume hood.
shield.
closed-toe
shoes.
A full-face
) respirator with a
] o Chemical- o
Tightly fitting o ) combination
Heavy-duty nitrile  resistant )
) safety goggles ] ] organic vapor
Spill Cleanup gloves over inner  disposable
and a face o and HEPA
) nitrile gloves. coveralls and )
shield. cartridge may be
shoe covers. ]
required for large
spills.
Full-length
] o Double-gloving laboratory coat Work within a
. Tightly fitting I i . .
Waste Disposal with nitrile with tight cuffs certified chemical
safety goggles.
gloves. and closed-toe fume hood.

shoes.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach is crucial for safely handling 4-Bromo-2,6-dichloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-Bromo-
2,6-dichloroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266110#personal-protective-equipment-for-
handling-4-bromo-2-6-dichloroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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